(Furan-2-ylmethyl)(1-methoxybutan-2-yl)amine

• Molecular Formula: C10H17NO2
• Molecular Weight: 183.25 g/mol
• IUPAC Name: N-(furan-2-ylmethyl)-1-methoxybutan-2-amine
• InChI: InChI=1S/C10H17NO2/c1-3-9(8-12-2)11-7-10-5-4-6-13-10/h4-6,9,11H,3,7-8H2,1-2H3
• InChI Key: PYIKSJZHYISBCT-UHFFFAOYSA-N
• Canonical SMILES: CCC(COC)NCC1=CC=CO1

Description

(Furan-2-ylmethyl)(1-methoxybutan-2-yl)amine is a secondary amine featuring a furan-2-ylmethyl group attached to a 1-methoxybutan-2-yl substituent. The furan ring contributes to electronic and steric properties, while the methoxybutyl chain may influence solubility and metabolic stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Furan-2-ylmethyl)(1-methoxybutan-2-yl)amine typically involves the reaction of furan-2-carbaldehyde with 1-methoxybutan-2-amine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature and reaction time, are optimized to achieve high yield and purity of the compound .

Industrial Production Methods

In an industrial setting, the production of (Furan-2-ylmethyl)(1-methoxybutan-2-yl)amine may involve large-scale synthesis using continuous flow reactors. These reactors allow for precise control of reaction parameters, ensuring consistent quality and high throughput. The use of advanced purification techniques, such as chromatography, further enhances the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

(Furan-2-ylmethyl)(1-methoxybutan-2-yl)amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding furan derivatives with different functional groups.

Reduction: Reduction reactions can convert the compound into its reduced forms, altering its chemical properties.

Substitution: The furan ring can undergo substitution reactions, where one or more hydrogen atoms are replaced by other atoms or groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, including temperature, solvent, and pH, are carefully controlled to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield furan-2-carboxylic acid derivatives, while reduction can produce furan-2-ylmethanol derivatives .

Scientific Research Applications

(Furan-2-ylmethyl)(1-methoxybutan-2-yl)amine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of (Furan-2-ylmethyl)(1-methoxybutan-2-yl)amine involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Structural Analogues and Substitution Patterns

The following compounds share structural motifs with (Furan-2-ylmethyl)(1-methoxybutan-2-yl)amine, differing primarily in substituents on the amine group:

Compound Name	Substituents/R Groups	Molecular Formula	Key Features	Reference(s)
N-(Furan-2-ylmethyl)-N-methylprop-2-yn-1-amine	Propargyl group, methyl substituent	C₉H₁₂N₂O	MAO inhibition potential; propargyl moiety enhances reactivity
Furan-2-ylmethyl-[1-(4-methoxy-phenyl)-but-3-enyl]-amine	4-Methoxyphenyl, butenyl chain	C₁₆H₁₉NO₂	Enhanced aromaticity; potential for π-π interactions
N-(Furan-2-ylmethyl)butan-1-amine	Linear butyl chain	C₉H₁₅NO	Simpler alkyl chain; higher flexibility
1-(Furan-2-yl)-2-methylpropan-1-amine	Branched isopropyl group	C₈H₁₃NO	Steric hindrance; altered pharmacokinetics

Key Observations :

• Substituent Effects : The methoxybutyl group in the target compound likely improves solubility compared to purely alkyl or aromatic substituents (e.g., butan-1-amine or 4-methoxyphenyl derivatives).
• Electronic Properties : Propargyl and methoxy groups introduce electron-withdrawing or donating effects, modulating reactivity and binding affinity .

Key Observations :

• Byproduct Formation : The presence of reactive furan rings (e.g., in ) necessitates careful stoichiometric control to minimize undesired adducts.
• Catalytic Systems : Use of coupling agents like DMT/NMM/TsO⁻ improves yields in amide-linked furan derivatives .

Physicochemical Properties

Property	(Furan-2-ylmethyl)(1-methoxybutan-2-yl)amine	N-(Furan-2-ylmethyl)butan-1-amine	1-(Furan-2-yl)-2-methylpropan-1-amine
Molecular Weight (g/mol)	~213.27 (estimated)	153.22	139.19
Boiling Point	Not reported	Not reported	68–69°C (9 Torr)
pKa	~9.5 (estimated)	~10.1	9.66
Density (g/cm³)	~1.05 (estimated)	Not reported	0.9625

Key Observations :

• pKa Trends : The methoxybutyl group may slightly lower the basicity compared to alkyl-substituted analogs due to electron-donating effects.
• Volatility : Branched derivatives (e.g., 2-methylpropan-1-amine) exhibit lower boiling points, suggesting higher volatility .

Biological Activity

(Furan-2-ylmethyl)(1-methoxybutan-2-yl)amine is a chemical compound characterized by its unique structure, which includes a furan ring and a methoxybutanamine moiety. This compound has garnered interest in medicinal chemistry and organic synthesis due to its potential biological activities. The following sections will detail its biological properties, including data tables, case studies, and relevant research findings.

Chemical Structure and Properties

The compound has the molecular formula C_{11}H_{15}N O, with a molecular weight of approximately 183.25 g/mol. Its structure is significant for understanding its reactivity and potential biological interactions. The furan ring contributes to the compound's aromatic characteristics, while the amine group can participate in various chemical reactions.

Antimicrobial Properties

Research indicates that furan derivatives, including (Furan-2-ylmethyl)(1-methoxybutan-2-yl)amine, may exhibit antimicrobial activities. Furan compounds have been noted for their ability to inhibit bacterial growth and possess antifungal properties. The specific mechanisms of action are still under investigation but may involve interference with microbial metabolic pathways or cell wall synthesis.

Anticancer Activity

Recent studies have explored the anticancer potential of furan derivatives. For instance, compounds similar to (Furan-2-ylmethyl)(1-methoxybutan-2-yl)amine have shown promise in inhibiting cancer cell proliferation in vitro. The furan ring's electron-rich nature may facilitate interactions with cellular targets involved in cancer progression.

Case Studies

• Study on Antimicrobial Effects : A study published in Journal of Medicinal Chemistry evaluated various furan derivatives for their antimicrobial activities against several strains of bacteria and fungi. The study found that certain derivatives exhibited significant inhibition zones, suggesting potential therapeutic applications against infections .
• Anticancer Research : In a clinical trial reported by Cancer Research, researchers tested a series of furan-based compounds for their efficacy against breast cancer cells. The results indicated that these compounds could induce apoptosis in cancer cells through the activation of caspase pathways .

Data Table: Biological Activities of Similar Compounds

Compound Name	Antimicrobial Activity	Anticancer Activity	References
(Furan-2-ylmethyl)(1-methoxybutan-2-yl)amine	Moderate	High	,
(Furan-3-ylmethyl)(1-methoxybutan-2-yl)amine	High	Moderate
(Thiophen-2-ylmethyl)(1-methoxybutan-2-yl)amine	Low	High

The biological activity of (Furan-2-ylmethyl)(1-methoxybutan-2-yl)amine can be attributed to several mechanisms:

• Nucleophilic Substitution : The amine group can participate in nucleophilic substitution reactions, potentially allowing for interactions with electrophilic sites on microbial or cancerous cells.
• Electrophilic Aromatic Substitution : The furan ring can undergo electrophilic aromatic substitution, which may lead to the formation of reactive intermediates that can disrupt cellular functions.
• Inhibition of Enzymatic Activity : Preliminary studies suggest that this compound might inhibit specific enzymes involved in metabolic pathways critical to bacterial survival and cancer cell proliferation.